![molecular formula C14H19NO3 B2593625 N-(2-methoxy-2-(3-methoxyphenyl)ethyl)cyclopropanecarboxamide CAS No. 1797281-48-1](/img/structure/B2593625.png)
N-(2-methoxy-2-(3-methoxyphenyl)ethyl)cyclopropanecarboxamide
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Description
N-(2-methoxy-2-(3-methoxyphenyl)ethyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.31. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Research has focused on the synthesis of related cyclopropane derivatives and their potential biological activities. For instance, studies have explored the synthesis of lignan conjugates via cyclopropanation, investigating their antimicrobial and antioxidant properties. Compounds from these studies have shown remarkable antibacterial and antifungal properties, as well as significant antioxidant potential (K. Raghavendra et al., 2016).
Crystal Structure and Characterization
The structural characterization of related compounds, such as N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, has been conducted using techniques like X-ray diffraction. These studies provide insights into the molecular conformation and stability of such compounds, contributing to our understanding of their chemical behavior (Cemal Koray Özer et al., 2009).
Antiproliferative Activity
Certain cyclopropane derivatives have been synthesized and evaluated for their antiproliferative activity against cancer cell lines. This research indicates the potential therapeutic applications of these compounds in cancer treatment (J. Lu et al., 2021).
Larvicidal Properties
The synthesis and evaluation of cyclopropylcarboxamides, related to cis-permethrin, for their larvicidal properties against mosquito larvae highlight the potential of these compounds in developing new insecticides (W. Taylor et al., 1998).
Neuropharmacological Studies
Research on compounds like WAY-100635, which shares structural similarities with N-(2-methoxy-2-(3-methoxyphenyl)ethyl)cyclopropanecarboxamide, has contributed to our understanding of serotonin receptors in the brain. These studies are crucial for the development of new drugs targeting neurological disorders (R. Craven et al., 1994).
Properties
IUPAC Name |
N-[2-methoxy-2-(3-methoxyphenyl)ethyl]cyclopropanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c1-17-12-5-3-4-11(8-12)13(18-2)9-15-14(16)10-6-7-10/h3-5,8,10,13H,6-7,9H2,1-2H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWWGXCMRUISHBS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(CNC(=O)C2CC2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.